Cas no 399-73-5 (6-Fluoro-2-methylbenzothiazole)

6-Fluoro-2-methylbenzothiazole structure
399-73-5 structure
Product Name:6-Fluoro-2-methylbenzothiazole
CAS No:399-73-5
MF:C8H6FNS
MW:167.203343868256
MDL:MFCD00012319
CID:294326
PubChem ID:15089711
Update Time:2025-04-19

6-Fluoro-2-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-2-methylbenzo[d]thiazole
    • 6-Fluoro-2-methyl-1,3-benzothiazole
    • 6-Fluoro-2-methylbenzothiazole
    • Benzothiazole, 6-fluoro-2-methyl- (7CI,8CI,9CI)
    • Benzothiazole,6-fluoro-2-methyl-
    • AK128469
    • PubChem21915
    • 2-Methyl-6-fluorobenzothiazole
    • FCH837285
    • 5278AB
    • 6-fluoranyl-2-methyl-1,3-benzothiazole
    • ST2412380
    • AX8182909
    • A824829
    • 4-[(Cyclopro
    • AKOS006283074
    • DTXSID00568034
    • 399-73-5
    • InChI=1/C8H6FNS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H
    • CS-W005688
    • DS-5867
    • FT-0659887
    • SCHEMBL2615304
    • MFCD00012319
    • DB-029294
    • MDL: MFCD00012319
    • Inchi: 1S/C8H6FNS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H3
    • InChI Key: HIMUIMWWDJJAJC-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2C=CC(=CC1=2)F

Computed Properties

  • Exact Mass: 167.02000
  • Monoisotopic Mass: 167.02049853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.319
  • Boiling Point: 243.0±13.0℃ at 760 mmHg
  • Flash Point: 100.771°C
  • Refractive Index: 1.635
  • PSA: 41.13000
  • LogP: 2.74380

6-Fluoro-2-methylbenzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM154806-1g
6-Fluoro-2-methylbenzothiazole
399-73-5 98%
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$155 2021-06-08
Chemenu
CM154806-5g
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$427 2021-06-08
Chemenu
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Ambeed
A158380-100mg
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399-73-5 98%
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$12.0 2025-02-24
Ambeed
A158380-250mg
6-Fluoro-2-methylbenzo[d]thiazole
399-73-5 98%
250mg
$28.0 2025-02-24
Ambeed
A158380-1g
6-Fluoro-2-methylbenzo[d]thiazole
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$91.0 2025-02-24
Ambeed
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6-Fluoro-2-methylbenzo[d]thiazole
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abcr
AB437830-250 mg
6-Fluoro-2-methylbenzo[d]thiazole; .
399-73-5
250mg
€132.50 2023-04-23
abcr
AB437830-1 g
6-Fluoro-2-methylbenzo[d]thiazole; .
399-73-5
1g
€235.40 2023-04-23
abcr
AB437830-5 g
6-Fluoro-2-methylbenzo[d]thiazole; .
399-73-5
5g
€674.90 2023-04-23

6-Fluoro-2-methylbenzothiazole Production Method

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